Cas no 857040-74-5 (3-aminophthalic Acid)

• Product Name: 3-aminophthalic Acid
• CAS No: 857040-74-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 1840948
• PubChem ID: 79490
• Update Time: 2025-04-21

3-aminophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 3-aminophthalic Acid
• 3-AMINO-PHTHALIC ACID
• AC-6693
• DTXCID1041687
• CS-M2811
• AKOS004114683
• 857040-74-5
• EINECS 226-595-9
• Q-103169
• Phthalic acid, 3-amino-
• 3-Amino-1,2-benzenedicarboxylic acid
• o-Aminophthalic acid
• J-511720
• aminophthalic acid
• Q27268993
• DTXSID9063879
• UP8
• A1516
• 3-Amino-1,2-benzenedicarboxylic acid hydrochloride
• 1,2-Benzenedicarboxylic acid, diisooctyl ester_Gurudeeban & Satyavani
• 3-Aminophthalicacid
• 1,2-Benzenedicarboxylic acid, 3-amino-
• MFCD00075053
• NSC 15741
• EN300-173810
• 3-aminobenzene-1,2-dicarboxylic acid
• 3-Aminophthalic acid, technical grade, 90%
• 7XV0V19ZDG
• NSC-15741
• CHEMBL2420929
• SCHEMBL48723
• NS00033052
• 3-aminopthalic acid
• 1,2-Benzenedicarboxylic acid, amino-
• AS-36893
• UNII-7XV0V19ZDG
• POMNLIDOMIDE METABOLITE M2
• NSC15741
• DB-022269
• 5434-20-8
• BDBM50493089

• Inchi： 1S/C8H7NO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： WGLQHUKCXBXUDV-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1C(=O)O)N)=O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų